2-(2-Cyclopropylethyl)piperidine

• IUPAC Name: 2-(2-cyclopropylethyl)piperidine
• InChI: InChI=1S/C10H19N/c1-2-8-11-10(3-1)7-6-9-4-5-9/h9-11H,1-8H2
• InChI Key: FRWLGJDBDVECCT-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCC2CC2
• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol

Description

2-(2-Cyclopropylethyl)piperidine (CPEP) is a cyclic amine compound. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Piperidine is a colorless liquid with an odor described as objectionable, typical of amines. The name comes from the genus name Piper, which is the Latin word for pepper.

Scientific Research Applications

Synthesis of Pharmaceutical Compounds

Piperidine derivatives, including 2-(2-Cyclopropylethyl)piperidine, are crucial in the synthesis of various pharmaceutical compounds. . The versatility of piperidine derivatives allows for the development of a wide range of medicinal products, from analgesics to antipsychotics.

Anticancer Therapeutics

The piperidine moiety is significant in the development of anticancer agents. . It can be used alone or in combination with other novel drugs to regulate crucial signaling pathways essential for cancer development.

Biological Activity and Pest Control

Piperidine derivatives exhibit biological activity that can be harnessed for pest control. . The cyclopropyl group in 2-(2-Cyclopropylethyl)piperidine could potentially enhance the compound’s efficacy in this application.

Pharmacological Research

In pharmacological research, 2-(2-Cyclopropylethyl)piperidine is studied for its effects on various biological pathways. .

Chemical Synthesis and Catalysis

This compound is also involved in chemical synthesis and catalysis. .

Molecular Mechanism Studies

The molecular mechanisms of piperidine derivatives, including 2-(2-Cyclopropylethyl)piperidine, are of great interest in scientific research. .

Safety and Hazards

The safety data sheet for piperidine derivatives should be referred to for detailed information.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

Mechanism of Action

Target of Action

The primary targets of 2-(2-Cyclopropylethyl)piperidine, a derivative of piperidine, are cancer cells. Piperidine has been observed to have therapeutic potential against various types of cancers such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer .

Mode of Action

2-(2-Cyclopropylethyl)piperidine interacts with its targets by regulating several crucial signaling pathways essential for the establishment of cancers. These include STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB, and others . This regulation leads to changes in the cancer cells, inhibiting their survivability.

Biochemical Pathways

The compound affects various biochemical pathways, leading to downstream effects that inhibit the growth and proliferation of cancer cells. It has been observed to regulate pathways such as STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB, and others . These pathways are crucial for the establishment and progression of cancers.

Pharmacokinetics

Piperidine, the parent compound, is known to have good bioavailability

Result of Action

The result of the action of 2-(2-Cyclopropylethyl)piperidine is the inhibition of cell migration and the induction of cell cycle arrest, which inhibit the survivability of cancer cells . This leads to the suppression of the growth and proliferation of the cancer cells.

Action Environment

The action, efficacy, and stability of 2-(2-Cyclopropylethyl)piperidine can be influenced by various environmental factors. For instance, the presence of other compounds can affect its action. Piperidine derivatives have been observed to exhibit enhanced anticancer properties when used in combination with other drugs . .